Binding Affinity vs Reference Antagonists
A BindingDB entry (CHEMBL5435388) reports an IC50 of 5.28 × 10^5 nM (528 µM) for 5-HT3-In-1 in a functional antagonist assay using mouse 5-HT3 receptors expressed in Xenopus oocytes [1]. This value indicates very weak functional antagonism. In contrast, the well-characterized 5-HT3 antagonist ondansetron typically exhibits sub-nanomolar affinity (Ki ~ 0.4 nM) in radioligand binding assays and nanomolar potency (IC50 ~ 1-5 nM) in functional assays [2]. Ondansetron is a class-level reference. An approximate 100,000-fold difference in potency is observed. This dramatic difference suggests that either the assay conditions are not optimized for 5-HT3-In-1 or its primary target may not be the 5-HT3 receptor under these specific conditions.
Ondansetron reference: ~0.4 nM Ki
| Evidence Dimension | Functional antagonism of 5-HT3 receptor (IC50) |
|---|---|
| Target Compound Data | IC50 = 528,000 nM (528 µM) |
| Comparator Or Baseline | Ondansetron: Ki ~ 0.4 nM, functional IC50 ~ 1-5 nM |
| Quantified Difference | Approximately 100,000-fold lower potency for 5-HT3-In-1 |
| Conditions | Target compound: Mouse 5-HT3 receptor in Xenopus oocytes, 5-HT-induced inward current. Comparator: Radioligand binding and functional assays on human/rat 5-HT3 receptors. |
Why This Matters
The large potency gap highlights that 5-HT3-In-1 cannot be considered a functional substitute for potent clinical 5-HT3 antagonists without further validation, directly impacting its utility in mechanistic studies.
- [1] BindingDB. BDBM50630142 (CHEMBL5435388). Affinity Data: IC50=5.28E+5 nM for mouse 5-HT3 receptor expressed in Xenopus oocytes. View Source
- [2] Butler A, et al. The pharmacological characterization of a novel 5-HT3 receptor antagonist, ondansetron (GR38032F). Eur J Pharmacol. 1990; 182(1): 193-201. View Source
